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Compound of Interest

Compound Name: 2,2-Dimethylheptane

Cat. No.: B094757 Get Quote

An In-depth Technical Guide to 2,2-
Dimethylheptane
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,2-Dimethylheptane, a branched-

chain alkane. It details its chemical and physical properties, including its CAS registry number

and various synonyms for precise identification. The guide explores its synthesis, primarily

through Grignard reactions, and its applications in various industries, with a focus on its

potential relevance to the pharmaceutical sector. Detailed analytical protocols for its

identification and quantification, particularly using gas chromatography, are presented.

Furthermore, this document delves into the known biological activity and metabolic pathways of

2,2-Dimethylheptane, highlighting its biodegradation by microbial species. Toxicological

information is also included to ensure safe handling and application.

Chemical Identification and Properties
2,2-Dimethylheptane is a saturated hydrocarbon with the chemical formula C9H20.[1][2] Its

structure features a seven-carbon chain with two methyl groups attached to the second carbon

atom.

CAS Registry Number: 1071-26-7[3][4]
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Synonyms: A variety of synonyms are used to identify 2,2-Dimethylheptane in literature and

commercial listings. These include:

Heptane, 2,2-dimethyl-[4]

NSC 74181[4]

Trimethylhexane[4]

UNII-3UIU4Z489X[4]

EINECS 213-989-0[4]

Physicochemical Properties
A thorough understanding of the physicochemical properties of 2,2-Dimethylheptane is

essential for its application in research and development.

Property Value Source

Molecular Formula C9H20 [1][2]

Molecular Weight 128.26 g/mol [2]

Appearance Colorless liquid

Density 0.707 g/cm³ at 20°C [5]

Boiling Point 132.7 °C at 760 mmHg [5]

Melting Point -113 °C [5][6]

Flash Point 24.4 °C

Vapor Pressure 11.1 mmHg at 25°C

Water Solubility 359.2 µg/L [5]

Refractive Index 1.3993 at 20°C [5]

logP (Octanol/Water) 5.17
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Spectroscopic Data
Spectroscopic data is critical for the unambiguous identification of 2,2-Dimethylheptane.

Mass Spectrometry: The NIST WebBook provides the electron ionization mass spectrum for

2,2-Dimethylheptane, which is a key tool for its identification in complex mixtures.[1]

Infrared (IR) Spectroscopy: The gas-phase IR spectrum of 2,2-Dimethylheptane is

available, showing characteristic C-H stretching and bending vibrations for alkanes.[7]

13C NMR Spectroscopy: The 13C NMR spectrum provides information about the carbon

skeleton of the molecule.[8]

Synthesis and Manufacturing
The synthesis of branched alkanes like 2,2-Dimethylheptane often involves the formation of

new carbon-carbon bonds. One common laboratory-scale method is the Grignard reaction. For

instance, reacting a Grignard reagent derived from an appropriate alkyl halide with a suitable

ketone or another electrophile can yield the desired branched structure. Precursors that can be

used in the synthesis of 2,2-Dimethylheptane include tert-butyl chloride and pentyl

magnesium bromide.

A general synthetic approach could involve the reaction of tert-butylmagnesium chloride with a

pentyl-containing electrophile.

Reactants

Producttert-Butylmagnesium
chloride

2,2-Dimethylheptane

Grignard Reaction

Pentyl-containing
electrophile
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Caption: General workflow for the synthesis of 2,2-Dimethylheptane via a Grignard reaction.

Applications
2,2-Dimethylheptane has applications in several industrial sectors.

Solvent: Due to its nonpolar nature, it can be used as a solvent in various chemical

processes.

Fuel Additive: Like other branched alkanes, it has a high octane rating and can be a

component of gasoline to improve combustion properties.

Reference Standard: In analytical chemistry, it can be used as a reference standard in gas

chromatography for the analysis of hydrocarbons.

Organic Synthesis: It serves as a starting material or intermediate in the synthesis of other

organic compounds.[9] In the context of drug development, it can be used as a non-polar

solvent or as a building block for the synthesis of more complex molecules.[9]

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
The analysis of volatile hydrocarbons like 2,2-Dimethylheptane is routinely performed using

GC-MS. The following is a general protocol that can be adapted for specific instrumentation

and sample matrices.

1. Sample Preparation:

Prepare a stock solution of 2,2-Dimethylheptane at a concentration of 1 mg/mL in a suitable

volatile solvent such as hexane or pentane.

Create a series of calibration standards by serially diluting the stock solution to cover the

desired concentration range (e.g., 1 µg/mL to 100 µg/mL).

For quantitative analysis, add a fixed concentration of an internal standard (e.g., n-

dodecane) to all standards and samples.
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2. GC-MS Instrumentation and Parameters:

Parameter Setting

GC Column
Non-polar capillary column (e.g., DB-5MS, 30 m

x 0.25 mm ID, 0.25 µm film thickness)

Injector Split/Splitless Inlet

Injection Volume 1 µL

Inlet Temperature 250 °C

Oven Program
Initial temp 50°C for 2 min, ramp at 10°C/min to

200°C, hold for 5 min

Carrier Gas Helium at a constant flow of 1.0 mL/min

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Range m/z 40-200

Source Temperature 230 °C

Quadrupole Temp 150 °C

3. Data Analysis:

Identify 2,2-Dimethylheptane by its retention time and comparison of its mass spectrum

with a reference library (e.g., NIST).

For quantitative analysis, generate a calibration curve by plotting the ratio of the peak area of

2,2-Dimethylheptane to the internal standard against the concentration.
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Caption: Experimental workflow for the GC-MS analysis of 2,2-Dimethylheptane.
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Biological Activity and Metabolism
The biological activity of simple alkanes is generally low. However, their metabolism by

microorganisms is of significant interest for bioremediation and understanding metabolic

pathways.

Microbial Metabolism
Studies have shown that certain bacteria can utilize branched-chain alkanes as a carbon

source. Two strains of Achromobacter have been identified that can grow on 2,2-
Dimethylheptane.[10] The metabolic pathway involves the terminal oxidation of the alkane. In

the case of 2,2-Dimethylheptane, this leads to the formation of pivalic acid (2,2-

dimethylpropanoic acid), which was found to accumulate in the culture medium.[10] This

suggests that while the initial oxidation occurs, the quaternary carbon structure of the resulting

pivalic acid makes it resistant to further biodegradation by these strains.[10]

The general pathway for n-alkane degradation in bacteria like Achromobacter often proceeds

via a terminal oxidation pathway.[11] This involves the conversion of the alkane to a primary

alcohol, then to an aldehyde, and finally to a fatty acid, which can then enter the beta-oxidation

cycle.

2,2-Dimethylheptane
Terminal Oxidation
(Monooxygenase)

Pivalic Acid
(Accumulates)
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Caption: Proposed metabolic pathway of 2,2-Dimethylheptane in Achromobacter.

Mammalian Metabolism and Toxicology
There is limited specific information available on the mammalian metabolism and toxicology of

2,2-Dimethylheptane. Generally, short-chain branched alkanes are expected to have low

systemic toxicity. However, like other volatile hydrocarbons, high concentrations of vapor can

cause central nervous system depression, leading to dizziness or suffocation. Skin contact may

cause irritation.[12] Due to its lipophilic nature, there is a potential for accumulation in fatty

tissues. Further toxicological studies are needed to fully characterize its safety profile for

applications in drug development and other fields.
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Conclusion
2,2-Dimethylheptane is a well-characterized branched-chain alkane with established

physicochemical properties and analytical methods for its detection. Its primary applications are

in the fuel and chemical industries, with potential uses in organic synthesis relevant to

pharmaceutical research. While its microbial metabolism has been studied, highlighting a

pathway leading to the accumulation of pivalic acid, its mammalian metabolism and long-term

toxicological effects remain an area for further investigation. This guide provides a foundational

understanding of 2,2-Dimethylheptane for researchers and professionals in the chemical and

pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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